Cas no 2229327-74-4 (3-(5-bromo-2-chlorophenyl)-2,2-difluoropropan-1-amine)

• Product Name: 3-(5-bromo-2-chlorophenyl)-2,2-difluoropropan-1-amine
• CAS No: 2229327-74-4
• MF: C₉H₉BrClF₂N
• MW: 284.528267621994
• CID: 5992806
• PubChem ID: 165796626
• Update Time: 2025-05-19

3-(5-bromo-2-chlorophenyl)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-chlorophenyl)-2,2-difluoropropan-1-amine
• 2229327-74-4
• EN300-1950325

• Inchi： 1S/C9H9BrClF2N/c10-7-1-2-8(11)6(3-7)4-9(12,13)5-14/h1-3H,4-5,14H2
• InChI Key： AVFMNCWEYRMGDM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CC(CN)(F)F)Cl

Computed Properties

• Exact Mass: 282.95750g/mol
• Monoisotopic Mass: 282.95750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 3-(5-bromo-2-chlorophenyl)-2,2-difluoropropan-1-amine

Introduction to 3-(5-bromo-2-chlorophenyl)-2,2-difluoropropan-1-amine (CAS No. 2229327-74-4)

3-(5-bromo-2-chlorophenyl)-2,2-difluoropropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2229327-74-4, features a phenyl ring substituted with bromine and chlorine atoms, combined with a difluorinated propanamine moiety. Such structural motifs are often explored for their potential in modulating biological pathways, particularly in the development of novel therapeutic agents.

The molecular structure of 3-(5-bromo-2-chlorophenyl)-2,2-difluoropropan-1-amine incorporates halogen atoms, which are well-known for their ability to enhance metabolic stability and binding affinity in drug candidates. The presence of bromine and chlorine at the 5-position and 2-position of the phenyl ring, respectively, creates a highly electronegative environment that can influence the reactivity and selectivity of the compound. This feature makes it a valuable scaffold for further derivatization and optimization in drug discovery programs.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in pharmaceutical development. The incorporation of fluorine atoms into drug molecules can lead to improved pharmacokinetic properties, such as increased lipophilicity and reduced metabolic degradation. In the case of 3-(5-bromo-2-chlorophenyl)-2,2-difluoropropan-1-amine, the two fluorine atoms at the 2-position of the propanamine group contribute to these desirable characteristics. This structural feature has been extensively studied in the context of developing kinase inhibitors, anticancer agents, and other therapeutic compounds.

One of the most compelling aspects of 3-(5-bromo-2-chlorophenyl)-2,2-difluoropropan-1-amine is its potential as a precursor for more complex drug candidates. Researchers have leveraged its structural framework to design molecules with enhanced binding affinity to target enzymes and receptors. For instance, studies have demonstrated that derivatives of this compound exhibit promising activity against various kinases, which are critical targets in oncology research. The halogenated phenyl ring serves as an excellent pharmacophore for interacting with hydrophobic pockets in protein targets, while the difluoropropanamine moiety provides additional binding interactions.

The synthesis of 3-(5-bromo-2-chlorophenyl)-2,2-difluoropropan-1-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of bromine and chlorine atoms into the phenyl ring typically involves halogenation reactions, which can be performed using various reagents such as N-bromosuccinimide (NBS) or sulfuryl chloride (SO₂Cl₂). The subsequent addition of fluorine atoms to the propanamine group is often achieved through nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in a laboratory setting.

From a computational chemistry perspective, 3-(5-bromo-2-chlorophenyl)-2,2-difluoropropan-1-amine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have been used to predict binding affinities and identify key pharmacophoric elements within the molecule. These computational approaches have provided valuable insights into how modifications to the structure can enhance potency and selectivity. For example, virtual screening techniques have been employed to identify potential lead compounds based on their similarity to known active molecules.

In vitro pharmacological studies have further elucidated the biological activity of 3-(5-bromo-2-chlorophenyl)-2,2-difluoropropan-1-amine. Initial experiments have shown that this compound exhibits inhibitory effects on certain kinases, suggesting its potential utility in treating cancers or inflammatory diseases. Additionally, its interaction with other biological targets has been explored using enzyme assays and cell-based assays. These studies have revealed that modifications to specific regions of the molecule can significantly alter its biological profile.

The development of novel pharmaceutical agents relies heavily on understanding how structural features influence biological activity. The case of 3-(5-bromo-2-chlorophenyl)-2,2-difluoropropan-1-amine exemplifies this principle by demonstrating how halogenated aromatic rings and fluorinated aliphatic groups can be integrated into a single molecule to create a potent therapeutic candidate. As research continues in this area, it is likely that more derivatives will be synthesized and evaluated for their potential therapeutic applications.

The future prospects for 3-(5-bromo-2-chlorophenyl)-2,2-difluoropropan-1-amine are promising given its versatile structural framework and potential biological activity. Further research is warranted to explore its efficacy in preclinical models and ultimately in human trials. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be essential in translating this compound into a viable therapeutic agent. As our understanding of structure-function relationships continues to evolve, compounds like 3-(5-bromo-2-chlorophenyl)-2,2-difluoropropan-1-amine will remain at the forefront of drug discovery efforts.